Cas no 2103517-02-6 (2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid)
2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28281847
- 2103517-02-6
- 2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid
- 2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid
-
- Inchi: 1S/C10H7F4NO3/c11-6-3-1-2-5(4-6)7(8(16)17)15-9(18)10(12,13)14/h1-4,7H,(H,15,18)(H,16,17)
- InChI Key: IJXFUMLNTKKPRB-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(C(=O)O)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 265.03620573g/mol
- Monoisotopic Mass: 265.03620573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.4Ų
2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28281847-0.05g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28281847-0.1g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28281847-0.25g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28281847-0.5g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28281847-1.0g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28281847-2.5g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28281847-5.0g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28281847-10.0g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-28281847-1g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28281847-5g |
2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid |
2103517-02-6 | 5g |
$1572.0 | 2023-09-09 |
2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid
Introduction to 2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic Acid (CAS No. 2103517-02-6)
2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2103517-02-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a 3-fluorophenyl group and a trifluoroacetamido moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of bioactive molecules.
The molecular structure of 2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid consists of a central acetic acid backbone, modified by the introduction of a fluorine-substituted aromatic ring at the 3-position and an amide group derived from trifluoroacetic acid. The presence of fluorine atoms in both the aromatic ring and the amide group imparts distinct physicochemical properties, including enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. These characteristics are particularly advantageous in drug design, where optimizing pharmacokinetic profiles is critical for therapeutic efficacy.
In recent years, there has been growing interest in the development of fluorinated compounds for their potential applications in pharmaceuticals. The fluorine atom at the 3-position of the phenyl ring in this compound plays a crucial role in modulating its biological activity. Fluorine substitution can influence electronic effects, steric hindrance, and hydrogen bonding interactions, thereby tuning the compound's interaction with biological receptors. This has led to its exploration as a key structural element in the design of novel therapeutic agents.
The trifluoroacetamido group attached to the acetic acid moiety further enhances the compound's potential as a pharmacophore. Amide functionalities are well-documented for their role in drug-receptor interactions, often serving as hydrogen bond donors or acceptors. The incorporation of trifluoromethyl groups into amides can significantly improve binding affinity and reduce susceptibility to enzymatic degradation. This makes 2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid a promising candidate for further derivatization into more complex drug candidates.
Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of fluorinated compounds like this one. By leveraging virtual screening techniques, researchers can predict how modifications to the fluorophenyl and trifluoroacetamido groups may impact biological activity. These computational approaches have been instrumental in identifying lead compounds for various therapeutic indications, including oncology, immunology, and neurology.
The synthesis of 2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include nucleophilic aromatic substitution for introducing the fluorophenyl group, followed by amide bond formation using trifluoroacetic anhydride or other suitable reagents. The use of high-purity starting materials and optimized reaction parameters ensures high yield and minimal byproduct formation.
In pharmaceutical research, intermediates like 2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid are often used to construct more complex molecules through further functionalization. For instance, derivatives of this compound have been explored as inhibitors of enzyme targets implicated in diseases such as cancer and inflammation. The ability to modify both the aromatic ring and the amide group provides synthetic chemists with flexibility in designing molecules with tailored biological activities.
The role of fluorine-containing compounds in modern medicine cannot be overstated. Their widespread use stems from their ability to enhance drug properties such as bioavailability, metabolic stability, and target specificity. The structural features present in 2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid, including its fluorinated aromatic ring and trifluoroacetamido moiety, align well with these principles. As research continues to uncover new applications for fluorinated pharmaceuticals, compounds like this one are likely to remain at the forefront of drug discovery efforts.
Future directions in the study of 2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid may include exploring its potential as a building block for next-generation therapeutics. Advances in synthetic methodologies could enable more efficient production scales and novel derivatization strategies. Additionally, collaborative efforts between medicinal chemists and biologists will be essential for elucidating how structural modifications influence biological outcomes.
In conclusion,2-(3-fluorophenyl)-2-(trifluoroacetamido)acetic acid (CAS No. 2103517-02-6) represents a significant advancement in fluorinated pharmaceutical chemistry. Its unique structural composition offers opportunities for developing innovative therapeutic agents with improved pharmacological profiles. As research progresses, this compound is poised to contribute to breakthroughs across multiple therapeutic areas.
2103517-02-6 (2-(3-Fluorophenyl)-2-(trifluoroacetamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)